amino}pentan-2-ol CAS No. 1340299-04-8](/img/new.no-structure.jpg)
5-{[2-(dimethylamino)ethyl](methyl)amino}pentan-2-ol
Overview
Description
5-{2-(dimethylamino)ethylamino}pentan-2-ol is a chemical compound with the molecular formula C10H24N2O and a molecular weight of 188.31 g/mol . It is characterized by the presence of a dimethylaminoethyl group and a methylamino group attached to a pentanol backbone. This compound is used in various scientific research applications due to its unique chemical properties.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-{2-(dimethylamino)ethylamino}pentan-2-ol typically involves the reaction of 2-dimethylaminoethylamine with a suitable pentanol derivative under controlled conditions. The reaction is carried out in the presence of a catalyst and under an inert atmosphere to prevent oxidation .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. The reaction conditions are optimized to ensure high yield and purity of the final product. The process includes steps such as purification, distillation, and crystallization to obtain the compound in its pure form .
Chemical Reactions Analysis
Types of Reactions
5-{2-(dimethylamino)ethylamino}pentan-2-ol undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.
Reduction: Reduction reactions can convert the compound into its corresponding amines or alcohols.
Substitution: The compound can undergo nucleophilic substitution reactions, where the amino groups are replaced by other functional groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.
Substitution: Nucleophiles like halides and alkoxides are commonly used in substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction may produce amines or alcohols .
Scientific Research Applications
5-{2-(dimethylamino)ethylamino}pentan-2-ol is utilized in various scientific research fields, including:
Chemistry: It is used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activity and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.
Mechanism of Action
The mechanism of action of 5-{2-(dimethylamino)ethylamino}pentan-2-ol involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. This interaction can lead to various biological effects, depending on the target and the context of the interaction .
Comparison with Similar Compounds
Similar Compounds
Tris(2-dimethylaminoethyl)amine: This compound has a similar structure but with three dimethylaminoethyl groups attached to a central nitrogen atom.
2-Dimethylaminoethanol: This compound has a similar dimethylaminoethyl group but lacks the pentanol backbone.
Uniqueness
5-{2-(dimethylamino)ethylamino}pentan-2-ol is unique due to its specific combination of functional groups and its pentanol backbone, which confer distinct chemical and biological properties. This uniqueness makes it valuable for specific applications in research and industry .
Properties
CAS No. |
1340299-04-8 |
|---|---|
Molecular Formula |
C10H24N2O |
Molecular Weight |
188.3 |
Purity |
95 |
Origin of Product |
United States |
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